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Compound of Interest

Compound Name: VU0155069

Cat. No.: B3179267

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of VU0155069, a potent and selective
small molecule inhibitor of Phospholipase D1 (PLD1). This document details its biochemical
activity, cellular effects, and the experimental protocols necessary for its use as a chemical
probe to investigate the physiological and pathological roles of PLD1.

Introduction to VU0155069 and PLD1

Phospholipase D (PLD) enzymes are critical signaling proteins that catalyze the hydrolysis of
phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA) and
choline. In mammals, two primary isoforms, PLD1 and PLD2, have been identified, playing
roles in a myriad of cellular processes including membrane trafficking, cytoskeletal
organization, cell proliferation, and survival.[1] Dysregulation of PLD activity has been
implicated in various diseases, making its isoforms attractive therapeutic targets.

VU0155069 has emerged as a valuable chemical tool for dissecting the specific functions of
PLDL1. Its selectivity over PLD2 allows for the precise interrogation of PLD1-mediated signaling
pathways.

Quantitative Data Summary

The following tables summarize the key quantitative data for VU0155069, establishing its
potency and selectivity as a PLD1 inhibitor.
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Table 1: In Vitro Potency and Selectivity of VU0155069

Fold Selectivity

Target IC50 (nM) Reference
(PLD2/PLD1)
PLD1 46 ~20 [1]
PLD2 933 [1]
Table 2: Cellular Activity of VU0155069
. Effective Observed
Cell Line Assay ) Reference
Concentration Effect
Selective
inhibition of
MDA-MB-231, Transwell
o 0.2 uM PLD1 and [1]
4T1, PMT Migration
reduced cell
migration
MDA-MB-231, Transwell 20 UM Inhibition of both
4T1, PMT Migration H PLD1 and PLD2
Significant
[3H]PtdBut inhibition of (R)-
MCF-7 _ 0.5 uM _
Production DOl-induced
PLD activity
Bone Marrow- Blocked IL-1(3
Derived Inflammasome production and
_— 10 pM
Macrophages Activation caspase-1
(BMDMSs) activation

Signaling Pathways and Experimental Workflows

To visualize the biological context and experimental application of VU0155069, the following

diagrams are provided in the DOT language for Graphviz.
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Simplified PLD1 Signaling Pathway

This diagram illustrates the central role of PLD1 in signal transduction, highlighting its key
upstream activators and a major downstream effector pathway.
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Biochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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